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Compound Name: 3,4-Dichlorotoluene

Cat. No.: B105583 Get Quote

An In-depth Technical Guide to 3,4-
Dichlorotoluene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 3,4-Dichlorotoluene (CAS No. 95-75-0), a significant intermediate in the

synthesis of various specialty chemicals, including pharmaceuticals and agrochemicals.[1][2][3]

This document details its properties, synthesis, reactivity, and safety protocols, presenting

quantitative data in a structured format for ease of reference.

Core Physical and Chemical Properties
3,4-Dichlorotoluene is a halogenated aromatic hydrocarbon, appearing as a colorless to light

yellow, clear liquid with a mild aromatic or strong, sweet odor.[1][4][5][6] It is sparingly soluble in

water but readily dissolves in organic solvents such as ethanol, acetone, and ether.[1]

Table 1: Physical and Chemical Properties of 3,4-Dichlorotoluene
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Property Value Source(s)

Molecular Formula C₇H₆Cl₂ [1][2][5]

Molecular Weight 161.03 g/mol [2][5][7]

CAS Number 95-75-0 [4][7]

Appearance
Colorless to light yellow clear

liquid
[1][2][4][5][6]

Density 1.250 - 1.28 g/cm³ at 25 °C [1][4][7]

Melting Point -14.7 °C to -25 °C [1][2][4][8]

Boiling Point 180 - 209 °C [1][2][4][7][8]

Flash Point 85 - 86 °C (185 - 186.8 °F) [4][7]

Vapor Pressure 0.2 mmHg at 25 °C [1]

Vapor Density 5.6 [4]

Refractive Index n20/D 1.547 [2][7][9]

Solubility

Sparingly soluble in water;

soluble in ethanol, acetone,

ether

[1][4]

Autoignition Temperature 450 °C / 842 °F [4]

Synthesis and Experimental Protocols
3,4-Dichlorotoluene is primarily synthesized through the chlorination of toluene derivatives.[1]

[8]

A. Synthesis via Chlorination of p-Chlorotoluene

A common industrial method involves the ring-chlorination of para-chlorotoluene in the

presence of a catalyst.[10] This process yields a mixture of dichlorotoluene isomers, with 3,4-
Dichlorotoluene being a significant product.
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Experimental Protocol: A general procedure for the chlorination of p-chlorotoluene involves the

following steps:

A mixture of 2.0 moles of para-chlorotoluene and a catalyst system is prepared in a glass

chlorination vessel.[10]

A stream of chlorine gas is passed over the surface of the mixture at a rate of approximately

60 grams per hour.[10]

The chlorination is continued until about 0.70-0.75 moles of chlorine per mole of p-

chlorotoluene has been added.[10]

The resulting reaction mixture, containing unreacted p-chlorotoluene, dichlorotoluenes, and

trichlorotoluenes, is then subjected to fractional distillation to separate the 3,4-
Dichlorotoluene isomer.[10][11]

Catalyst systems can include metal sulfides (like ferrous sulfide) or a mixture of a ring-

chlorination catalyst (e.g., iron(III) chloride or aluminum chloride) and a sulfur compound co-

catalyst.[1][10] The use of specific catalysts can influence the isomer ratio, with the goal of

maximizing the yield of the desired 3,4-isomer.[10]
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Synthesis of 3,4-Dichlorotoluene

p-Chlorotoluene

Reaction Mixture

Chlorine (Cl2)
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(e.g., FeCl3, AlCl3, FeS)
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Click to download full resolution via product page

Synthesis of 3,4-Dichlorotoluene.

Reactivity and Stability
3,4-Dichlorotoluene is stable under normal storage and handling conditions.[1][4] It is a

combustible liquid and should be kept away from open flames, hot surfaces, and sources of

ignition.[4][12] Incompatible materials include strong oxidizing agents.[4] Hazardous

polymerization does not occur.[4]

Nitration Reaction

3,4-Dichlorotoluene can undergo nitration to produce dichlorotoluene nitrate intermediates,

which are valuable in further synthesis.

Experimental Protocol: Nitration of 3,4-Dichlorotoluene
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Dissolve 32.2g (0.2mol) of 3,4-Dichlorotoluene in 100g of dichloroethane in a three-necked

flask.[13]

Slowly add 13.9g (0.22mol) of 98% nitric acid dropwise at a controlled temperature (e.g.,

30°C), ensuring the reaction temperature does not exceed 35°C.[13]

After the addition is complete, conduct a reflux reaction for approximately 2.0 hours.[13]

Monitor the reaction's progress using Thin Layer Chromatography (TLC).[13]

Upon completion, the resulting product is a dichloroethane solution of 3,4-dichloro-6-

nitrotoluene.[13]
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Experimental Workflow: Nitration of 3,4-Dichlorotoluene

Start
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Workflow for the nitration of 3,4-Dichlorotoluene.
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Applications in Research and Drug Development
3,4-Dichlorotoluene is a versatile intermediate with several key applications:

Agrochemicals: It is extensively used in the production of herbicides, insecticides, and

fungicides.[1][14]

Pharmaceuticals: It serves as a crucial intermediate in the synthesis of Active

Pharmaceutical Ingredients (APIs).[3][14] The high purity grade is particularly essential for

pharmaceutical applications to ensure the efficacy and safety of the final drug product.[14]

Specialty Chemicals: It is a precursor for various specialty chemicals, including dyestuffs.[3]

[14]

Solvent: Due to its ability to dissolve a wide range of substances, it is used as a solvent in

industrial processes, such as in the formulation of paints and coatings.[2]

Analytical Chemistry: It is used as a standard reference material in analytical methods for the

detection and quantification of pollutants.[2]

Properties, Applications, and Safety of 3,4-Dichlorotoluene

3,4-Dichlorotoluene

Physical & Chemical Properties Applications Safety & Handling

Pharmaceuticals (APIs) Agrochemicals Dyes & Solvents Organic Synthesis Research

Hazards:
- Combustible

- Skin/Eye Irritant
- Harmful if Swallowed
- Toxic to Aquatic Life

Precautions:
- Keep from heat/flames

- Use in well-ventilated area
- Wear PPE

- Store in tightly sealed containers
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Logical relationships of 3,4-Dichlorotoluene.

Safety and Handling
3,4-Dichlorotoluene is considered hazardous.[4] It is a combustible liquid, harmful if

swallowed, and causes skin and serious eye irritation.[4] It may also cause respiratory irritation.

[4]

Safety Precautions:

Handling: Wash hands and any exposed skin thoroughly after handling.[4] Do not eat, drink,

or smoke when using this product.[4] Avoid breathing in dust, fumes, gas, mist, vapors, or

spray.[4] Use only outdoors or in a well-ventilated area.[4]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and

eye/face protection.[4]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[1][4]

Keep containers tightly closed and away from heat, sparks, and flame.[4]

Environmental Hazards: It is toxic to aquatic life with long-lasting effects, so release into the

environment should be avoided.[12]

In case of exposure, follow the first-aid measures outlined in the safety data sheet, such as

rinsing eyes cautiously with water, washing skin with soap and water, and moving to fresh air if

inhaled.[4] In case of fire, use CO₂, dry chemical, or foam for extinction.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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